Cas no 23453-90-9 (2-Bromo-4-methoxy-1,3-dimethyl-benzene)

• Product Name: 2-Bromo-4-methoxy-1,3-dimethyl-benzene
• CAS No: 23453-90-9
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 1414228
• Update Time: 2025-04-24

2-Bromo-4-methoxy-1,3-dimethyl-benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-4-methoxy-1,3-dimethyl-
• 3-bromo-1-methoxy-2,4-dimethylbenzene
• 2-Bromo-4-methoxy-1,3-dimethyl-benzene

• Inchi： 1S/C9H11BrO/c1-6-4-5-8(11-3)7(2)9(6)10/h4-5H,1-3H3
• InChI Key： FADYDSCBJSKXOO-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)OC

Computed Properties

• Exact Mass: 213.99933

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Bromo-4-methoxy-1,3-dimethyl-benzene

Benzene, 2-bromo-4-methoxy-1,3-dimethyl (CAS No. 23453-90-9)

Benzene, 2-bromo-4-methoxy-1,3-dimethyl is a versatile organic compound with the CAS registry number 23453-90-9. This compound is characterized by its unique structure, which includes a benzene ring substituted with a bromine atom at position 2, a methoxy group at position 4, and methyl groups at positions 1 and 3. The combination of these substituents imparts distinct chemical and physical properties to the molecule, making it valuable in various applications across different industries.

The benzene ring serves as the core structure of this compound, providing a stable aromatic system. The substitution pattern of the ring plays a crucial role in determining its reactivity and functionality. The bromine atom at position 2 introduces electrophilic substitution tendencies, while the methoxy group at position 4 contributes to electron-donating effects through resonance. The two methyl groups at positions 1 and 3 further influence the electronic environment of the benzene ring, enhancing stability and potentially modulating reactivity in certain chemical reactions.

Recent studies have highlighted the importance of Benzene, 2-bromo-4-methoxy-1,3-dimethyl in the field of organic synthesis. Its structure makes it an ideal precursor for synthesizing more complex molecules with tailored functionalities. For instance, researchers have explored its use in constructing heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. The presence of multiple substituents on the benzene ring allows for selective substitution reactions, enabling the creation of diverse derivatives with specific biological activities.

In terms of physical properties, Benzene, 2-bromo-4-methoxy-1,3-dimethyl exhibits a melting point of approximately X°C and a boiling point of around Y°C, depending on the purity and measurement conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various solution-based reactions. The compound is also relatively stable under normal storage conditions but may degrade under harsh conditions such as prolonged exposure to light or strong oxidizing agents.

The synthesis of Benzene, 2-bromo-4-methoxy-1,3-dimethyl typically involves multi-step processes that include bromination, methylation, and methoxylation reactions. One common approach involves the bromination of a suitably substituted benzene derivative using bromine in the presence of a Lewis acid catalyst. Subsequent methylation and methoxylation steps are then carried out to introduce the desired substituents at specific positions on the ring. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products.

Applications of Benzene, 2-bromo-4-methoxy-1,3-dimethyl span across multiple domains. In the pharmaceutical industry, it serves as an intermediate for synthesizing bioactive compounds with potential therapeutic applications. For example, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties. In materials science, it is used as a building block for constructing advanced materials such as polymers and nanoparticles with tailored optical or electronic properties.

Moreover, Benzene, 2-bromo-4-methoxy-1,3-dimethyl has found utility in agrochemicals due to its ability to modulate plant growth regulators. Researchers have demonstrated that certain derivatives of this compound can enhance crop resilience against environmental stressors such as drought or salinity. These findings underscore its potential role in sustainable agriculture practices.

In conclusion, Benzene, 2-bromo, 4-methoxy, 1,3-dimethyl (CAS No.23453-90-9) is a significant compound with diverse applications across various scientific disciplines. Its unique structure enables it to serve as a valuable precursor for synthesizing complex molecules with tailored functionalities. As research continues to uncover new insights into its properties and potential uses,Benzene,2-bromo,4-methoxy,1,3-dimethyl will likely remain an important tool in advancing modern chemistry.